Cas no 191723-67-8 (L-Valine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt)

• Product Name: L-Valine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt
• CAS No: 191723-67-8
• MF: C₁₇H₁₉F₃N₂O₅
• MW: 388.338375329971
• CID: 116076
• PubChem ID: 24802559
• Update Time: 2025-10-28

L-Valine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-methyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)butanamide 2,2,2-trifluoroacetate
• H-L-Val-AMC*TFA
• H-Val-AMC
• H-VAL-AMC TFA
• H-Val-AMC.TFA
• L-Valine 7-amido-4-methylcoumarin trifluoroacetate salt
• VALINE-AMC TFA
• L-valine 7-amido-4-methylcoumarin*trifluoroacetat
• L-VALINE 7-AMIDO-4-METHYLCOUMARIN TRIFLUOROACETATE
• L-VALINE 7-AMIDO-4-METHYLCOUMARIN, TRIFLUOROACETATE SALT
• Val-AMC*TFA
• (2S)-2-amino-3-methyl-N-(4-methyl-2-oxochromen-7-yl)butanamide;2,2,2-trifluoroacetic acid
• HY-W008599
• MFCD00080971
• V-2100
• CS-W009315
• (S)-2-Amino-3-methyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)butanamide2,2,2-trifluoroacetate
• 191723-67-8
• DA-74327
• Butanamide, 2-amino-3-methyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S)-, mono(trifluoroacetate) (9CI)
• L-Valine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt

• Inchi： 1S/C15H18N2O3.C2HF3O2/c1-8(2)14(16)15(19)17-10-4-5-11-9(3)6-13(18)20-12(11)7-10;3-2(4,5)1(6)7/h4-8,14H,16H2,1-3H3,(H,17,19);(H,6,7)/t14-;/m0./s1
• InChI Key： YWKMFSIFKPKVAM-UQKRIMTDSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(C=C(C)C2C=CC(=CC1=2)NC([C@H](C(C)C)N)=O)=O

Computed Properties

• Exact Mass: 388.12500
• Monoisotopic Mass: 388.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 122.63000
• LogP: 3.42980

L-Valine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Valine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt

L-Valine 7-Amido-4-Methylcoumarin, Trifluoroacetate Salt: A Comprehensive Overview

The compound with CAS No. 191723-67-8, commonly referred to as L-Valine 7-Amido-4-Methylcoumarin, Trifluoroacetate Salt, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biotechnology. In this article, we will delve into its structure, synthesis, applications, and recent research findings.

L-Valine 7-Amido-4-Methylcoumarin is a derivative of coumarin, a naturally occurring benzopyrone compound known for its fluorescence properties. The substitution at the 7th position with an amino group and the presence of a trifluoroacetate salt make this compound highly versatile. The trifluoroacetate salt form enhances its solubility and stability, making it suitable for various analytical and therapeutic purposes.

Recent studies have highlighted the potential of L-Valine 7-Amido-4-Methylcoumarin as a fluorescent probe in bioimaging applications. Its ability to emit fluorescence under specific conditions has made it a valuable tool in tracking cellular processes and molecular interactions. Researchers have utilized this property to develop sensors for detecting metal ions, pH changes, and enzymatic activities, demonstrating its wide applicability in analytical chemistry.

The synthesis of L-Valine 7-Amido-4-Methylcoumarin, Trifluoroacetate Salt involves a multi-step process that includes nucleophilic substitution and acid-base reactions. The use of trifluoroacetic acid as a counterion not only stabilizes the amide group but also enhances the compound's compatibility with biological systems. This makes it an ideal candidate for drug delivery systems and targeted therapy.

One of the most promising areas of research involving this compound is its role in drug delivery. The trifluoroacetate salt form allows for controlled release mechanisms, ensuring that therapeutic agents are delivered efficiently to target sites. Recent experiments have shown that nanoparticles incorporating L-Valine 7-Amido-4-Methylcoumarin can enhance drug bioavailability and reduce side effects, paving the way for innovative treatment strategies.

In addition to its pharmacological applications, L-Valine 7-Amido-4-Methylcoumarin has found utility in materials science. Its fluorescence properties make it a candidate for developing advanced materials such as light-emitting polymers and optoelectronic devices. Researchers are exploring its potential in creating energy-efficient materials that can respond dynamically to environmental changes.

The structural versatility of L-Valine 7-Amido-4-Methylcoumarin also lends itself to catalytic applications. Studies have shown that this compound can act as a catalyst in organic reactions, facilitating the formation of complex molecules with high efficiency. Its ability to stabilize transition states makes it a valuable tool in green chemistry practices.

Looking ahead, the continued exploration of L-Valine 7-Amido-4-Methylcoumarin's properties is expected to unlock new possibilities across various scientific domains. Its role in drug discovery, material science, and analytical chemistry underscores its importance as a multifunctional compound.

In conclusion, L-Valine 7-Amido-4-Methylcoumarin, Trifluoroacetate Salt is a remarkable molecule with diverse applications and ongoing research potential. As scientists continue to uncover its capabilities, this compound is poised to make significant contributions to advancing modern science and technology.